

Application Notes and Protocols: Quantifying Mayzent's Effect on Neurofilament Light Chain Levels

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Mayzent
CAS No.: 2768181-14-0
Cat. No.: B10762454

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for quantifying the effect of **Mayzent®** (siponimod) on neurofilament light chain (NfL) levels, a key biomarker for monitoring neuro-axonal injury. The protocols are intended for use in research and clinical trial settings to assess treatment response and the neuroprotective effects of **Mayzent** in patients with multiple sclerosis.

Introduction to Neurofilament Light Chain (NfL) as a Biomarker

Neurofilament light polypeptide (NfL) is a structural protein of the neuronal cytoskeleton.^{[1][2]} Following neuro-axonal damage, NfL is released into the cerebrospinal fluid (CSF) and subsequently into the bloodstream.^[1] Elevated levels of NfL in both CSF and blood have been associated with various neurological disorders, including multiple sclerosis (MS), and correlate

with disease activity and progression.[3][4][5] Therefore, quantifying NfL levels serves as a valuable tool for assessing neuronal injury and the efficacy of neuroprotective therapies.

Mayzent (siponimod) is a sphingosine 1-phosphate (S1P) receptor modulator indicated for the treatment of relapsing forms of multiple sclerosis.[6] Clinical studies have demonstrated that **Mayzent** can reduce the rate of disability progression.[6][7] A key pharmacodynamic effect of **Mayzent** is the reduction of blood NfL levels, suggesting a decrease in ongoing neuro-axonal damage.[3][8][9]

Quantitative Data on Mayzent's Effect on NfL Levels

Data from the Phase III EXPAND trial has demonstrated the effect of **Mayzent** on blood NfL levels in patients with secondary progressive multiple sclerosis (SPMS).[3][8] The key findings are summarized in the tables below.

Table 1: Change in Blood NfL Levels in SPMS Patients Treated with **Mayzent** vs. Placebo (>21 months of treatment)

Treatment Group	Baseline NfL (Geometric Mean, pg/mL)	Percent Change from Baseline over 21 months	p-value (vs. Placebo)
Mayzent (siponimod)	30.7	-5.7%	0.0004
Placebo	28.8	+9.2%	

Data sourced from the EXPAND clinical trial.[3][8]

Table 2: Change in Blood NfL Levels in SPMS Subgroups Treated with **Mayzent** vs. Placebo (>21 months of treatment)

Subgroup	Treatment Group	Percent Change from Baseline over 21 months	p-value (vs. Placebo)
Relapsing SPMS (rSPMS)	Mayzent (siponimod)	-10.5%	0.0028
Placebo	+7.1%		
Non-relapsing SPMS (nrSPMS)	Mayzent (siponimod)	-2.5%	0.0328
Placebo	+10.7%		

Data sourced from the EXPAND clinical trial.[\[3\]](#)[\[8\]](#)

Experimental Protocols for NfL Quantification

The following are detailed protocols for the two primary methodologies used to quantify NfL levels in biological samples: Single Molecule Array (Simoa) and Enzyme-Linked Immunosorbent Assay (ELISA).

Protocol 1: Quantification of NfL in Plasma/Serum using Single Molecule Array (Simoa)

Simoa technology offers ultra-sensitive detection of biomarkers and is the method used in the EXPAND clinical trial for **Mayzent**.[\[3\]](#)[\[8\]](#)[\[10\]](#)

Materials:

- Simoa HD-1 or HD-X Analyzer[\[11\]](#)
- Simoa® NfL Assay Kit (Quanterix) or equivalent[\[10\]](#)
- Patient blood samples (plasma or serum)
- Standard laboratory equipment (centrifuge, pipettes, etc.)

Procedure:

- Sample Collection and Preparation:
 - Collect whole blood in EDTA or serum separator tubes.
 - Process samples promptly by centrifugation to separate plasma or serum.
 - Aliquoted samples should be stored at -80°C until analysis to prevent protein degradation.
[\[1\]](#)
 - Avoid repeated freeze-thaw cycles.[\[1\]](#)
- Assay Preparation:
 - Turn on the Simoa HD-1/HD-X Analyzer and initialize the software.
 - Perform daily or pre-run maintenance as prompted by the system.
 - Prepare reagents from the Simoa NFL assay kit according to the manufacturer's instructions. This typically includes bead reagent, detector reagent, and sample diluent.
- Assay Execution on Simoa Analyzer:
 - Load the prepared reagents, calibrators, and patient samples (plasma or serum) into the appropriate racks. The instrument typically performs a 4x dilution for plasma or serum samples.
 - Create a plate layout in the software, assigning positions for calibrators, controls, and samples.
 - Initiate the automated assay run. The instrument will perform the following steps:
 - Incubation of samples with antibody-coated paramagnetic beads.
 - Washing to remove unbound components.
 - Incubation with a biotinylated detector antibody.
 - Addition of a streptavidin- β -galactosidase (SBG) conjugate.

- Resuspension of beads in a resorufin β -D-galactopyranoside (RGP) substrate.
- Loading of the beads onto the Simoa disc, which contains thousands of microwells.
- Sealing of the wells with oil to isolate individual immunocomplexes.
- Imaging of the microwells to detect fluorescent signals from single enzyme-labeled molecules.
- Data Analysis:
 - The Simoa software calculates the concentration of NfL in each sample by interpolating the signal from a standard curve.
 - Data is typically reported in pg/mL.
 - Geometric means are often used for reporting NfL levels due to the logarithmic distribution of the data.[\[3\]](#)[\[12\]](#)

Protocol 2: Quantification of NfL in Cerebrospinal Fluid (CSF) using ELISA

ELISA is a widely used and established method for quantifying protein biomarkers.[\[1\]](#)[\[13\]](#)

Materials:

- NF-light® ELISA kit (UmanDiagnostics) or equivalent[\[13\]](#)[\[14\]](#)
- Microplate reader
- Patient CSF samples
- Standard laboratory equipment (pipettes, wash bottles, etc.)


Procedure:

- Sample Collection and Preparation:
 - Collect CSF via lumbar puncture using sterile techniques.[\[1\]](#)

- Centrifuge the CSF to remove any cellular debris.
- Aliquoted samples should be stored at -80°C.[1]
- Assay Preparation:
 - Prepare all reagents, including standards, controls, and buffers, as described in the ELISA kit manual.[14]
 - Reconstitute and serially dilute the NfL standard to generate a standard curve (e.g., 0 to 5000 pg/mL).[14]
- ELISA Procedure:
 - Dilute CSF samples with the provided sample diluent (typically a 1:1 dilution).[14]
 - Wash the wells of the antibody-coated microplate with wash buffer.[14]
 - Add the diluted standards, controls, and CSF samples to the appropriate wells.
 - Incubate the plate, typically for a specified time at room temperature with agitation, to allow NfL to bind to the capture antibody.[14]
 - Wash the wells to remove unbound material.
 - Add the detector antibody (e.g., a biotinylated anti-NfL antibody) to each well and incubate.[14]
 - Wash the wells again.
 - Add an enzyme conjugate (e.g., streptavidin-horseradish peroxidase) and incubate.[14]
 - Wash the wells a final time.
 - Add the substrate solution (e.g., TMB) and incubate to allow for color development. The color change is proportional to the amount of NfL present.[1]
 - Stop the reaction with a stop solution.


- Data Analysis:
 - Measure the optical density (OD) of each well at the appropriate wavelength using a microplate reader.
 - Generate a standard curve by plotting the OD values of the standards against their known concentrations.
 - Determine the concentration of NfL in the patient samples by interpolating their OD values from the standard curve.
 - Account for the initial sample dilution in the final concentration calculation.

Visualizations



[Click to download full resolution via product page](#)

Caption: Experimental workflow for NfL quantification.



[Click to download full resolution via product page](#)

Caption: **Mayzent**'s mechanism of action and effect on NfL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. iscaconsortium.org [iscaconsortium.org]
- 2. rbm.iqvia.com [rbm.iqvia.com]
- 3. neurology.org [neurology.org]
- 4. neurology.org [neurology.org]
- 5. Neurofilament-light Chain in a Phase 2 Clinical Trial of Ibudilast in Progressive Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Mayzent for the Treatment of Multiple Sclerosis, US [clinicaltrialsarena.com]
- 7. Novartis announces new Mayzent® (siponimod) data show sustained effect in delaying disability for up to five years in patients with secondary progressive multiple sclerosis (SPMS) | Novartis [novartis.gcs-web.com]
- 8. semanticscholar.org [semanticscholar.org]
- 9. researchgate.net [researchgate.net]
- 10. quanterix.com [quanterix.com]
- 11. NF-light® Assay | Quanterix [quanterix.com]
- 12. Frontiers | Serum Neurofilament Light Chain Measurement in MS: Hurdles to Clinical Translation [frontiersin.org]
- 13. d-nb.info [d-nb.info]
- 14. umandiagnosics.com [umandiagnosics.com]
- To cite this document: BenchChem. [Application Notes and Protocols: Quantifying Mayzent's Effect on Neurofilament Light Chain Levels]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10762454/docs#application-notes-and-protocols-quantifying-mayzent-s-effect-on-neurofilament-light-chain-levels>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)